N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]isonicotinamide

• IUPAC Name: N-[3-cyano-4-(2,4-dichlorophenyl)thiophen-2-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C17H9Cl2N3OS/c18-11-1-2-12(15(19)7-11)14-9-24-17(13(14)8-20)22-16(23)10-3-5-21-6-4-10/h1-7,9H,(H,22,23)
• InChI Key: OBDLIVAYHKEYMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=CSC(=C2C#N)NC(=O)C3=CC=NC=C3
• Molecular Formula: C17H9Cl2N3OS
• Molecular Weight: 374.2 g/mol

Description

N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]isonicotinamide, also known as Sunitinib, is a small-molecule drug that has been approved by the FDA for the treatment of various types of cancer. The drug works by inhibiting the activity of multiple receptor tyrosine kinases, which are involved in the growth and survival of cancer cells.

Mechanism of Action

N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]isonicotinamide works by inhibiting the activity of multiple receptor tyrosine kinases, including vascular endothelial growth factor receptor (VEGFR), platelet-derived growth factor receptor (PDGFR), and stem cell factor receptor (KIT). By inhibiting these receptors, N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]isonicotinamide blocks the signaling pathways involved in the growth and survival of cancer cells.
Biochemical and Physiological Effects:
N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]isonicotinamide has been shown to have a number of biochemical and physiological effects. It can inhibit angiogenesis, which is the process by which new blood vessels are formed to supply nutrients and oxygen to cancer cells. It can also induce apoptosis, which is the process by which cancer cells undergo programmed cell death. In addition, N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]isonicotinamide can inhibit the proliferation and migration of cancer cells.

Advantages and Limitations for Lab Experiments

N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]isonicotinamide has several advantages for lab experiments. It is a small-molecule drug that can be easily synthesized, and it has been extensively studied for its anti-cancer properties. However, there are also limitations to using N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]isonicotinamide in lab experiments. It can be expensive to obtain, and its effects may vary depending on the type of cancer being studied.

Future Directions

There are several future directions for research on N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]isonicotinamide. One area of focus is on identifying biomarkers that can predict which patients will respond to N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]isonicotinamide treatment. Another area of research is on developing new formulations of N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]isonicotinamide that can improve its bioavailability and reduce its side effects. Finally, there is also interest in investigating the potential use of N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]isonicotinamide in combination with other drugs for the treatment of cancer.

Synthesis Methods

N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]isonicotinamide can be synthesized through a multi-step process, starting with the reaction of 2,4-dichlorobenzoic acid with thionyl chloride to form 2,4-dichlorobenzoyl chloride. This is then reacted with 3-amino-4-cyanopyridine to form N-(2,4-dichlorobenzoyl)-3-amino-4-cyanopyridine, which is then reacted with 2-thiophenecarboxamide to form the final product, N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]isonicotinamide.

Scientific Research Applications

N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]isonicotinamide has been extensively studied for its anti-cancer properties. It has been shown to be effective in the treatment of renal cell carcinoma, gastrointestinal stromal tumors, and pancreatic neuroendocrine tumors. In addition, N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]isonicotinamide has also been investigated for its potential use in the treatment of other diseases such as Alzheimer's disease and pulmonary fibrosis.